![molecular formula C15H19NO5 B5536844 [4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-oxazepan-6-yl]methanol](/img/structure/B5536844.png)
[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-oxazepan-6-yl]methanol
Description
[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-oxazepan-6-yl]methanol, also known as BDBOM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDBOM is a versatile molecule with a unique chemical structure that makes it suitable for use in a wide range of applications.
Scientific Research Applications
Synthesis and Chemical Reactions
A general approach to preparing related structures like 1,5-methano- and 1,5-ethano-2,3,4,5-tetrahydro-1H-3-benzazepines involves converting specific precursors through a series of chemical reactions. This strategy highlights the versatility of related compounds in synthetic chemistry (O’Donnell et al., 2004).
Fluorescence Derivatization
Compounds with similar structures have been utilized as highly sensitive fluorescence derivatization reagents for primary and secondary alcohols in high-performance liquid chromatography, indicating potential applications in analytical chemistry (Iwata et al., 1986).
Catalytic Applications
Tris(triazolyl)methanol-Cu(I) complexes, resembling the chemical motif of the subject compound, serve as highly active catalysts for Huisgen 1,3-dipolar cycloadditions. This demonstrates the compound's potential utility in catalysis and organic synthesis (Ozcubukcu et al., 2009).
Structural and Molecular Studies
Investigations into compounds with structurally related frameworks reveal their conformations and intermolecular interactions. Such studies are crucial for understanding the chemical and physical properties of novel compounds, informing their applications in materials science and molecular engineering (Ohishi et al., 1995).
Corrosion Inhibition
Research on 1,2,3-triazole derivatives, similar in functionalization potential to the subject compound, has shown effectiveness as corrosion inhibitors for mild steel in acidic medium. This suggests possible applications of “[4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-oxazepan-6-yl]methanol” in corrosion protection and materials science (2017).
properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-6-yl-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO5/c17-9-11-8-16(3-4-19-10-11)15(18)12-1-2-13-14(7-12)21-6-5-20-13/h1-2,7,11,17H,3-6,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YBOCTOWWDOUKKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=CC3=C(C=C2)OCCO3)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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